Cas no 53445-05-9 (1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester)

1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester structure
53445-05-9 structure
Product Name:1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester
CAS No:53445-05-9
MF:C12H18O5
MW:242.268324375153
CID:357229
PubChem ID:12842443
Update Time:2025-04-19

1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester
    • diethyl 3-oxocyclohexane-1,2-dicarboxylate
    • DTXSID40511266
    • SCHEMBL2006803
    • 53445-05-9
    • Inchi: 1S/C12H18O5/c1-3-16-11(14)8-6-5-7-9(13)10(8)12(15)17-4-2/h8,10H,3-7H2,1-2H3
    • InChI Key: JZQNQCRNIJRGTL-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CCCC(C1C(=O)OCC)=O)=O

Computed Properties

  • Exact Mass: 242.11544
  • Monoisotopic Mass: 242.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 69.67

1,2-Cyclohexanedicarboxylic acid, 3-oxo-, diethyl ester Related Literature

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent